5-chloro-6-methyl-2-phenylpyrimidin-4(3H)-one

• IUPAC Name: 5-chloro-4-methyl-2-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H9ClN2O/c1-7-9(12)11(15)14-10(13-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14,15)
• InChI Key: FSFGWEAQHSZNKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)C2=CC=CC=C2)Cl
• Molecular Formula: C11H9ClN2O
• DSSTOX Substance ID: DTXSID20356112
• Molecular Weight: 220.65 g/mol
• CAS RN: 20551-31-9

Description

5-Chloro-2-methylpyrimidine is a chemical compound with the molecular formula C5H5ClN2. It’s used as a reagent in the synthesis of various pharmaceutical compounds.

Synthesis Analysis

5-Chloro-2-methylpyrimidine can be synthesized from 2-Methylimidazole and Hexachloroacetone.

Molecular Structure Analysis

The molecular structure of 5-Chloro-2-methylpyrimidine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also has a chlorine atom attached to one of the carbon atoms and a methyl group attached to another carbon atom.

Chemical Reactions Analysis

5-Chloro-2-methylpyrimidine is used as a reactant in the synthesis of BI 207524, an Indole Diamide NS5B Thumb Pocket 1 Inhibitor for the potential treatment of chronic hepatitis C virus.

Physical And Chemical Properties Analysis

The melting point of 5-Chloro-2-methylpyrimidine is 56-57 °C and its boiling point is predicted to be 169.3±13.0 °C. The compound has a predicted density of 1.234±0.06 g/cm3.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Safety and Hazards

The safety symbols for 5-Chloro-2-methylpyrimidine are GHS07 and the signal word is "Warning". The hazard statements include H302-H315-H319-H335, indicating that the compound can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.

Future Directions

As a reagent, 5-Chloro-2-methylpyrimidine has potential applications in the synthesis of various pharmaceutical compounds. Its use in the synthesis of an inhibitor for the treatment of chronic hepatitis C virus indicates potential future directions in antiviral drug development.